1-(Thiazol-2-yl)-4-(thiophene-3-carbonyl)piperazin-2-one

• IUPAC Name: 1-(1,3-thiazol-2-yl)-4-(thiophene-3-carbonyl)piperazin-2-one
• InChI: InChI=1S/C12H11N3O2S2/c16-10-7-14(11(17)9-1-5-18-8-9)3-4-15(10)12-13-2-6-19-12/h1-2,5-6,8H,3-4,7H2
• InChI Key: CJPAJAHYTKSWMT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1C(=O)C2=CSC=C2)C3=NC=CS3
• Molecular Formula: C12H11N3O2S2
• Molecular Weight: 293.4 g/mol
• CAS No.: 2309258-78-2

Description

1-(Thiazol-2-yl)-4-(thiophene-3-carbonyl)piperazin-2-one is a useful research compound. Its molecular formula is C12H11N3O2S2 and its molecular weight is 293.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The synthesis of novel compounds containing piperazine and thiazole moieties, including derivatives of "1-(Thiazol-2-yl)-4-(thiophene-3-carbonyl)piperazin-2-one," has been an area of interest due to their diverse biological activities. For instance, microwave-assisted synthesis methods have been used to create hybrid molecules containing penicillanic acid or cephalosporanic acid moieties. These compounds were investigated for their antimicrobial, antilipase, and antiurease activities, with some demonstrating good to moderate activity against test microorganisms (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Anticancer and Antimicrobial Evaluation

The evaluation of anticancer activities is another significant application of thiazole and piperazine derivatives. A series of piperazinyl benzothiazole/benzoxazole derivatives coupled with 1,3,4-oxadiazole-2-thiol pharmacophores displayed cytotoxic activity towards various human cancer cell lines, indicating potential as anticancer agents (Murty, Ramalingeswara Rao, Katiki, Nath, & Anto, 2013). Additionally, novel 1,3,4-thiadiazole amide compounds containing piperazine have shown antimicrobial and antiviral activities, underscoring their potential for treating infectious diseases (Xia, 2015).

Crystal Structure and Computational Analysis

Understanding the crystal structure of compounds containing "this compound" is crucial for drug design and development. The crystal structure of a 1,3,4-oxadiazole-2-thione derivative, for example, was analyzed to understand its molecular conformation and interactions, aiding in the design of more effective therapeutic agents (Al-Omary, El-Emam, Ghabbour, Kumar, Quah, & Fun, 2015).

Anti-inflammatory and Analgesic Properties

Compounds derived from "this compound" have also been synthesized and evaluated for their anti-inflammatory and analgesic properties, providing insights into their potential therapeutic applications (Ahmed, Molvi, & Khan, 2017).